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Compound of Interest

Compound Name: PROTAC BRD4 Degrader-29

Cat. No.: B15570666

Technical Support Center: PROTAC BRD4
Degrader-29

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers using PROTAC BRD4 Degrader-29. For optimal
experimental outcomes, please review the information below.

Understanding PROTAC BRD4 Degrader-29

PROTAC BRD4 Degrader-29 is a heterobifunctional molecule designed to induce the
degradation of the Bromodomain-containing protein 4 (BRD4), a key epigenetic reader involved
in transcriptional regulation. By hijacking the cell's ubiquitin-proteasome system, this PROTAC
offers a powerful tool for studying the functional consequences of BRD4 loss.

The mechanism of action involves the formation of a ternary complex between BRDA4,
PROTAC BRD4 Degrader-29, and an E3 ubiquitin ligase. This proximity facilitates the
ubiquitination of BRD4, marking it for subsequent degradation by the proteasome.

Quantitative Data Summary

The following table summarizes the degradation efficiency of a BRD4-degrading PROTAC
designated as compound 29.
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Compound DC50 (nM) Dmax (%) Cell Line

PROTAC 29 Not specified ~80% (at 1-3 pM) MDA-MB-231

Note: The activity of PROTAC 29 was observed to have a narrow effective concentration
window, with maximal degradation occurring at 1-3 uM.
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Caption: Mechanism of PROTAC-mediated degradation of BRD4.
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 To cite this document: BenchChem. [incomplete BRD4 degradation with PROTAC BRD4
Degrader-29]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570666#incomplete-brd4-degradation-with-protac-
brd4-degrader-29]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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